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Compound of Interest

Compound Name: Isobutyl octanoate

Cat. No.: B1582965

An In-depth Technical Guide to the Safe Handling of Isobutyl Octanoate

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety profile and handling requirements of chemical compounds is
paramount. This guide provides a detailed overview of the safety data for Isobutyl octanoate
(CAS No. 5461-06-3), including its physical and chemical properties, handling precautions, and
emergency procedures.

Chemical Identification

Isobutyl octanoate is a fatty acid ester known for its characteristic fruity aroma.[1] It is
primarily used as a flavoring agent in the food industry.[2]

Identifier Value

Chemical Name Isobutyl octanoate[2][3]

2-methylpropyl octanoate, Isobutyl caprylate, n-

Synonyms Caprylic acid isobutyl ester[2][3]
CAS Number 5461-06-3[1][2][3]

EC Number 226-744-8[2][3]

Molecular Formula C12H2402[3][4]

Molecular Weight 200.32 g/mol [3][4]
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Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Isobutyl octanoate is generally not classified as a hazardous substance.[2] An
aggregation of 90 notifications to the ECHA C&L inventory indicated that 89 of them reported
the substance as not meeting GHS hazard criteria.[3] However, users should always consult
the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-to-
date hazard information.

GHS Pictogram(s): No symbol[2]

Signal Word: No signal word[2]

Hazard Statement(s): None[2]

Precautionary Statement(s): None[2]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Isobutyl
octanoate.
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Property Value Reference
Appearance Colorless clear liquid [1]
Odor Fruity, green, oily, floral [1]
Specific Gravity 0.852 t0 0.864 @ 25°C [1]
Refractive Index 1.416t0 1.426 @ 20°C [1]
_ 93.89 °C (201.00 °F) - Tag
Flash Point [1]
Closed Cup

0.061 mmHg @ 25°C
Vapor Pressure , [1]
(estimated)

3 4.064 mg/L @ 25°C
Water Solubility (estimated) [1]
estimate

logP (o/w) 4.705 (estimated) [1]

Handling and Storage
Proper handling and storage procedures are essential to ensure safety in the laboratory.
» Safe Handling: Handle in a well-ventilated area.[2] Wear suitable protective clothing,

including gloves and eye protection, to avoid contact with skin and eyes.[2] Use non-
sparking tools and prevent fire caused by electrostatic discharge.[2]

o Storage: Store containers tightly closed in a dry, cool, and well-ventilated place.[2] Keep
away from foodstuff containers and incompatible materials.[2]

Exposure Controls and Personal Protection

While no official occupational exposure limits have been established for Isobutyl octanoate,
adherence to standard laboratory safety practices is crucial.[2]

o Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[2]
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» Skin Protection: Wear impervious, flame-resistant clothing and chemical-impermeable
gloves.[2]

» Respiratory Protection: If irritation or other symptoms are experienced, or if exposure limits
are exceeded, use a full-face respirator.[2]

» General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Wash hands thoroughly
after handling.[6]

Caption: PPE selection workflow for Isobutyl octanoate.

Emergency Procedures

In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures
Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation ) e o
stopped, provide artificial respiration and seek

immediate medical attention.[2]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2]

Rinse cautiously with pure water for at least 15
Eye Contact minutes. Remove contact lenses if present and

easy to do. Consult a doctor.[2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
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o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if
necessary.[2]

Accidental Release Measures

o Personal Precautions: Avoid contact with skin and eyes.[2] Use personal protective
equipment and ensure adequate ventilation.[2] Remove all sources of ignition.[2]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[2][5]

o Containment: Collect and contain the spillage using an inert absorbent material (e.g., sand,
earth). Place in a suitable, closed container for disposal.[2]

Toxicological and Ecological Information

The safety data sheets reviewed for Isobutyl octanoate indicate a lack of specific data for
most toxicological and ecological endpoints.

icoloaical

Endpoint Result

Acute Oral Toxicity No data available[2]
Acute Dermal Toxicity No data available[2]
Acute Inhalation Toxicity No data available[2]
Skin Corrosion/Irritation No data available[2]
Serious Eye Damage/Irritation No data available[2]
Respiratory or Skin Sensitization No data available[2]
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Ecological Data
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Endpoint Result

Toxicity to Fish No data available[2]
Toxicity to Daphnia No data available[2]
Toxicity to Algae No data available[2]
Persistence and Degradability No data available[2]
Bioaccumulative Potential No data available[2]

Methodological Context for Safety Data Generation

While specific experimental data for Isobutyl octanoate is not consistently available in public
SDSs, the parameters listed are typically determined using standardized methodologies, often
following OECD (Organisation for Economic Co-operation and Development) guidelines.
Understanding these methods is crucial for a scientific audience.

e Flash Point: This is commonly determined using a closed-cup method, such as the Tag
Closed Cup (TCC) test (ASTM D56). The liquid is heated in a closed container, and an
ignition source is periodically introduced to the vapor space to determine the lowest
temperature at which the vapors ignite.

o Acute Oral Toxicity (LD50): The OECD 423 (Acute Toxic Class Method) guideline is a
stepwise procedure with a small number of animals per step. It helps to classify a substance
into one of several toxicity classes based on the observed mortality, rather than determining
a precise LD50 value.

 Skin Irritation/Corrosion: The OECD 404 guideline involves applying the test substance to
the skin of a test animal (typically a rabbit) for a set period. The site is then observed for
signs of erythema (redness) and edema (swelling) over several days.

o Acute Fish Toxicity (LC50): The OECD 203 guideline exposes fish (e.g., Rainbow Trout or
Zebrafish) to various concentrations of the substance in water for 96 hours. The
concentration that is lethal to 50% of the test population (LC50) is then determined.

Stability and Reactivity
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o Reactivity: No specific data on reactivity is available.[2] As an ester, it may react with strong
acids or bases. Esters can react with strong oxidizing acids, which may cause a vigorous
and exothermic reaction.[7][8]

o Chemical Stability: The substance is considered stable under recommended storage
conditions.

e Hazardous Reactions: No hazardous reactions have been reported.

Disposal and Transport

o Disposal: The material should be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[2] It is important not to contaminate
water or discharge into sewer systems.[2]

» Transport: Isobutyl octanoate is not classified as a dangerous good for transport according
to ADR/RID, IMDG, or IATA regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isobutyl octanoate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582965#isobutyl-octanoate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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